N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}oxane-4-carboxamide

• IUPAC Name: N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]oxane-4-carboxamide
• InChI: InChI=1S/C14H21NO3S/c1-10(16)13-3-2-12(19-13)4-7-15-14(17)11-5-8-18-9-6-11/h2-3,10-11,16H,4-9H2,1H3,(H,15,17)
• InChI Key: DGEOSGLEMARVRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CCNC(=O)C2CCOCC2)O
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}oxane-4-carboxamide” were not found, thiophene derivatives are typically synthesized through condensation reactions such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of thiophene derivatives involves various chemical reactions, leading to compounds with potential antimicrobial and antioxidant properties. For instance, a study described the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, highlighting their antimicrobial activity and docking studies (Spoorthy et al., 2021).

Antimicrobial Activity

• Thiophene derivatives exhibit significant antimicrobial properties. A particular study synthesized N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides and tested their in vitro antibacterial and antifungal activities, revealing promising results (Desai et al., 2011).

Antioxidant and Electrochemical Studies

• Research into thiophene derivatives also extends to their antioxidant capabilities and electrochemical properties. For example, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates were synthesized, demonstrating not only antimicrobial but also profound antioxidant potential, supported by docking and ADME studies (Raghavendra et al., 2016).

Novel Synthetic Pathways

• Innovative methods for synthesizing thiophene derivatives involve complex chemical processes, leading to compounds with unique properties. A study reported the synthesis of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, focusing on their characterization, antimicrobial evaluation, and docking studies (Talupur et al., 2021).